Cas no 128632-02-0 (Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-)

Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)- structure
128632-02-0 structure
Product name:Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
CAS No:128632-02-0
MF:C14H21BrO
MW:285.219943761826
CID:207690
PubChem ID:182932

Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(2-bromoethoxy)-4-(2-ethylbutyl)-
    • 1-(2-bromoethoxy)-4-(2-ethylbutyl)benzene
    • 128632-02-0
    • DTXSID00155963
    • Inchi: InChI=1S/C14H21BrO/c1-3-12(4-2)11-13-5-7-14(8-6-13)16-10-9-15/h5-8,12H,3-4,9-11H2,1-2H3
    • InChI Key: CJDUWOMKJGJSGU-UHFFFAOYSA-N
    • SMILES: BrCCOC1C=CC(CC(CC)CC)=CC=1

Computed Properties

  • Exact Mass: 284.07763
  • Monoisotopic Mass: 284.077578
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.176
  • Boiling Point: 338°C at 760 mmHg
  • Flash Point: 132.8°C
  • Refractive Index: 1.517
  • PSA: 9.23

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